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Introduction

Reactive Red 180 is a widely used synthetic azo dye in the textile industry for coloring

cellulosic fibers like cotton.[1] Its molecular structure contains one or more azo groups (-N=N-),

which are resistant to breakdown, leading to significant environmental persistence.[2][3] During

the dyeing process, a substantial portion of the dye does not bind to the fabric and is released

into wastewater, making it a major source of water pollution.[4][5] The discharge of effluents

containing Reactive Red 180 and other azo dyes is problematic due to their high stability to

light and microbial attack, their potential to reduce sunlight penetration in water bodies, and the

carcinogenic and mutagenic nature of their degradation products (aromatic amines).[2][6][7]

Consequently, Reactive Red 180 serves as a model compound in numerous environmental

studies focused on developing and optimizing treatment technologies for textile effluents.

These notes provide an overview of the application of Reactive Red 180 in laboratory and

pilot-scale studies, focusing on various degradation techniques and analytical protocols.
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Property Value / Description Reference

Dye Class Reactive Azo Dye [3]

Appearance Bluish-red powder [1]

Solubility in Water 50 g/L [1]

Major Functional Groups
Azo (-N=N-), Sulfonyl (-SO2-),

Hydroxyl (-OH)
[1]

Application
Dyeing and printing of

cellulose fibers
[1]

Quantitative Data on Degradation of Reactive Red
180
Various methods have been investigated for the decolorization and degradation of Reactive
Red 180 from aqueous solutions. The efficiency of these methods is summarized below.

Table 1: Biological Treatment Methods

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://journals.indexcopernicus.com/api/file/viewByFileId/1921851
http://www.worlddyevariety.com/reactive-dyes/reactive-red-180.html
http://www.worlddyevariety.com/reactive-dyes/reactive-red-180.html
http://www.worlddyevariety.com/reactive-dyes/reactive-red-180.html
http://www.worlddyevariety.com/reactive-dyes/reactive-red-180.html
https://www.benchchem.com/product/b12380738/docs?utm_src=pdf-body#application-notes-reactive-red-180-in-textile-effluent-analysis
https://www.benchchem.com/product/b12380738/docs?utm_src=pdf-body#application-notes-reactive-red-180-in-textile-effluent-analysis
https://www.benchchem.com/product/b12380738/docs?utm_src=pdf-body#application-notes-reactive-red-180-in-textile-effluent-analysis
https://www.benchchem.com/product/b12380738/docs?utm_src=pdf-body#application-notes-reactive-red-180-in-textile-effluent-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380738?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organism/C
onsortium

Initial Dye
Conc.

Optimal
Conditions

Time
Decolorizati
on
Efficiency

Reference

Citrobacter

sp. CK3
200 mg/L

Anaerobic, 4

g/L glucose,

pH 7.0, 32°C

36 h ~95% [8]

Aeromonas

hydrophila

SK16 (Bio-

AOP with

H2O2)

Not Specified

Combined

biological and

AOPs-H2O2

(4%)

Not Specified 100% [9]

Bacterial

Isolate-1

(Unidentified)

250 mg/L

Sucrose as

carbon

source, pH

5.5, 36°C

60 h 93.59% [2]

Bacterial

Isolate-2

(Unidentified)

250 mg/L

Sucrose as

carbon

source, pH

6.0, 36°C

60 h 91.55% [2]

Table 2: Chemical and Photochemical Treatment Methods
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Treatment
Method

Initial Dye
Conc.

Optimal
Conditions

Time
Decolorizati
on
Efficiency

Reference

H2O2 / Solar

Light
100 mg/L

pH 7.0, 700

mM H2O2
13 h 100%

TiO2/Xanthan

Gum / Solar

Light

25 mg/L

pH 5.0, 25

mg/L catalyst,

400 mg/L

H2O2

120 min 92.5%

Fenton

Process

(Remazol

Red)

Not Specified
1 g/L catalyst,

1.0 M H2O2
24 h 96.5% [9]

Adsorption

(Activated

Coconut Leaf

Stalk)

60 mg/L pH 5.0 120 min 88.73% [10]

Experimental Protocols
Protocol 1: Bacterial Decolorization of Reactive Red 180
Objective: To evaluate the capability of a bacterial isolate to decolorize Reactive Red 180
under microaerophilic/anaerobic conditions.

Materials and Reagents:

Bacterial strain (e.g., Citrobacter sp.)

Nutrient Broth or Minimal Salt Medium

Reactive Red 180 stock solution (1000 mg/L)

Glucose (or other carbon source like sucrose)[2]

Sterile Erlenmeyer flasks (250 mL)
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Incubator shaker

Centrifuge

UV-Vis Spectrophotometer

pH meter

Procedure:

Inoculum Preparation: Cultivate the bacterial strain in nutrient broth at its optimal

temperature (e.g., 32-37°C) for 16-24 hours to reach the logarithmic growth phase.[11]

Decolorization Assay Setup:

In a 250 mL Erlenmeyer flask, add 100 mL of sterile nutrient medium.

Add Reactive Red 180 stock solution to achieve the desired final concentration (e.g., 100-

250 mg/L).[2]

Add a supplementary carbon source, such as glucose to a final concentration of 4 g/L,

which often enhances decolorization.[8]

Adjust the pH of the medium to the optimal level (e.g., pH 7.0) using sterile HCl or NaOH.

[8]

Inoculate the medium with 5% (v/v) of the prepared bacterial culture.

A control flask should be prepared under the same conditions without the bacterial

inoculum.

Incubation: Incubate the flasks under static (microaerophilic/anaerobic) conditions at the

optimal temperature (e.g., 32°C) for a specified period (e.g., 36-72 hours).[8][9] Static

conditions are often preferred as oxygen can inhibit the azoreductase enzyme responsible

for breaking the azo bond.[11]

Sample Analysis:
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At regular time intervals, withdraw 3-5 mL of the culture medium.

Centrifuge the sample at 5,000-10,000 rpm for 15 minutes to separate the bacterial cells.

[12]

Measure the absorbance of the supernatant at the maximum wavelength (λmax) of

Reactive Red 180 (typically around 540 nm) using a UV-Vis spectrophotometer.[8]

Data Analysis: Calculate the percentage of decolorization using the following formula:

Decolorization (%) = [(Initial Absorbance - Final Absorbance) / Initial Absorbance] x 100

Protocol 2: Solar-Assisted Photocatalytic Degradation
Objective: To assess the degradation of Reactive Red 180 using a solar-assisted advanced

oxidation process (AOP) with H2O2.

Materials and Reagents:

Reactive Red 180 solution (e.g., 100 mg/L)

Hydrogen Peroxide (H2O2, 30% or 50%)

Borosilicate glass flasks or beakers

pH meter

Magnetic stirrer

UV-Vis Spectrophotometer

Sunlight source (natural)

Procedure:

Reaction Setup:

Prepare 100 mL of 100 mg/L Reactive Red 180 solution in a 250 mL borosilicate flask.[13]
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Adjust the initial pH of the solution to the desired value (optimal is often pH 7 for this

process) using dilute NaOH or H2SO4.[13]

Place the flask on a magnetic stirrer to ensure the solution remains homogenous.

Initiation of Photocatalysis:

Add the optimized concentration of H2O2 (e.g., to a final concentration of 700 mM) to the

dye solution.[13]

Immediately expose the flask to direct sunlight. Record the light intensity (lux) if possible.

Start a timer. A control experiment should be run in the dark to quantify any non-

photocatalytic degradation.

Monitoring:

Withdraw aliquots of the solution at set time intervals (e.g., every 60 minutes).

Measure the absorbance of each aliquot at the λmax of the dye to monitor the

decolorization process.

Termination: Continue the experiment until maximum or complete decolorization is achieved.

Data Analysis: Calculate the decolorization percentage as described in Protocol 1. The

degradation kinetics can be modeled using pseudo-first-order kinetics.[14]

Protocol 3: Phytotoxicity Assessment of Treated Effluent
Objective: To evaluate the toxicity of Reactive Red 180 and its degradation products on seed

germination and plant growth.

Materials and Reagents:

Seeds of a sensitive indicator plant (e.g., Vigna radiata - mung bean).[9]

Untreated Reactive Red 180 solution (control).

Degraded Reactive Red 180 solution (treated sample).
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Distilled water (negative control).

Sterile Petri dishes with filter paper or cotton.

Procedure:

Seed Sterilization: Surface sterilize the seeds with a brief wash in 0.1% mercuric chloride or

1% sodium hypochlorite, followed by several rinses with sterile distilled water.

Germination Assay:

Place a sterile filter paper or a layer of cotton in each Petri dish.

Arrange 10-20 seeds evenly in each dish.

Moisten the seeds with 5-10 mL of the respective solutions: (a) distilled water, (b)

untreated dye solution, and (c) treated dye solution.

Incubate the plates in the dark or under a light/dark cycle at room temperature for 5-7

days.

Data Collection:

After the incubation period, measure the following parameters:

Germination percentage (%).

Plumule (shoot) length (cm).

Radicle (root) length (cm).

Data Analysis: Compare the germination percentage and growth parameters of seeds

exposed to the treated effluent with those of the positive (untreated dye) and negative

(distilled water) controls. A significant improvement in germination and growth in the treated

sample compared to the untreated sample indicates successful detoxification.[9]
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Caption: General experimental workflow for textile effluent studies using Reactive Red 180.
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Caption: Proposed biological degradation pathway of Reactive Red 180.[9]
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Caption: Mechanism of solar-assisted Advanced Oxidation Process (AOP) for dye degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. worlddyevariety.com [worlddyevariety.com]

2. ijcmas.com [ijcmas.com]

3. journals.indexcopernicus.com [journals.indexcopernicus.com]

4. openscholar.dut.ac.za [openscholar.dut.ac.za]

5. tlr-journal.com [tlr-journal.com]

6. datasheets.scbt.com [datasheets.scbt.com]

7. iwaponline.com [iwaponline.com]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

10. researchgate.net [researchgate.net]

11. Frontiers | Biodecolorization and degradation of textile azo dyes using Lysinibacillus
sphaericus MTCC 9523 [frontiersin.org]

12. fsc.stafpu.bu.edu.eg [fsc.stafpu.bu.edu.eg]

13. ijrar.com [ijrar.com]

14. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Application Notes: Reactive Red 180 in Textile Effluent
Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12380738/docs#application-notes-reactive-red-180-
in-textile-effluent-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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